MAGE-1 (222-231)
Description
Melanoma-associated antigen 1; MAGE-1
Scientific Research Applications
MAGE in Social Network Analysis
Freeman, Webster, and Kirke (1998) discussed the application of MAGE, a computer-based visual display program, in the study of social networks. Initially designed for molecular displays, MAGE was used to examine structural properties of social networks, such as friendship choices in specific communities, demonstrating its versatility beyond biological applications (Freeman, Webster, & Kirke, 1998).
MAGE in Genome Engineering
Singh and Braddick (2015) highlighted the advances in genome engineering, particularly the application of Multiplex Automated Genome Engineering (MAGE). MAGE has become an important tool for studying gene functions and aiding in the production of proteins, drugs, and biofuels. Its ability to manipulate genes simultaneously in multiple loci illustrates its potential in industrial-scale applications (Singh & Braddick, 2015).
MaGe for Genome Annotation
Vallenet et al. (2006) described Magnifying Genomes (MaGe), a microbial genome annotation system. MaGe integrates data from bacterial genomes and employs various bioinformatics methods, facilitating the annotation of genomes at early stages and supporting several microbial genome annotation projects (Vallenet et al., 2006).
MaGe in Physics Simulation
Boswell et al. (2010) introduced MaGe, a software framework based on the Geant4 simulation toolkit, used in simulating the response of ultra-low radioactive background detectors to ionizing radiation. This highlights its application in the field of nuclear science, particularly in experiments like the Majorana and Gerda neutrinoless double-beta decay experiments (Boswell et al., 2010).
MAGE in Microarray Gene Expression
Spellman et al. (2002) developed MAGE-ML, an XML-based data format derived from the MAGE (microarray gene expression) object model. This was a step towards standardizing the storage and exchange of microarray data, demonstrating MAGE's critical role in genomic data sharing and analysis (Spellman et al., 2002).
MAGE-1 in Cancer Research
Weynants et al. (1994) and Weber et al. (1994) focused on MAGE-1 in the context of cancer research. MAGE-1 codes for an antigen recognized on melanoma cells by cytolytic T lymphocytes, making it a potential target for cancer immunotherapy. Its expression was observed in non-small-cell lung carcinomas and other tumors, but not in normal tissues except for male germ-line cells. This highlights the significance of MAGE-1 in developing cancer treatments (Weynants et al., 1994); (Weber et al., 1994).
properties
sequence |
EVYDGREHSA |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 1 (222-231); MAGE-1 (222-231) |
Origin of Product |
United States |
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